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Compound of Interest

Compound Name: 2-bromo-3-methyl-4-nitroPyridine

CAS No.: 79055-55-3

Cat. No.: B1280534

Get Quote

Executive Summary
2-Bromo-3-methyl-4-nitropyridine is a trisubstituted pyridine derivative that serves as a

"linchpin" intermediate in the synthesis of fused heteroaromatic drug candidates. Its value lies

in its orthogonal reactivity profile:

C4-Nitro Group: Highly activated for nucleophilic aromatic substitution (

) or reduction to an amine (precursor for cyclization).

C2-Bromine: A handle for transition-metal catalyzed cross-coupling (Suzuki-Miyaura,

Buchwald-Hartwig).

C3-Methyl: An acidic "benzylic-like" site capable of condensation reactions (e.g., with DMF-

DMA) to form fused bicyclic systems like 5-azaindoles (pyrrolo[3,2-c]pyridines).

This scaffold is critical in the development of Kinase Inhibitors (Oncology), Proton Pump

Inhibitors (PPIs) (Gastroenterology), and next-generation Antimicrobials.
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Chemical Identity & Physical Properties[1]
Property Specification

IUPAC Name 2-bromo-3-methyl-4-nitropyridine

CAS Number 79055-55-3

Molecular Formula

Molecular Weight 217.02 g/mol

Appearance Yellow to orange crystalline solid

Melting Point 122–125 °C (lit.)

Solubility
Soluble in DMSO, DMF, DCM; sparingly soluble

in water.

Reactivity Class Electron-deficient Heterocycle / Nitroaromatic

Core Synthetic Utility & Reaction Pathways[2][3][4]
[5]
The biological activity of this molecule is realized through its transformation into bioactive

cores. The diagram below illustrates the three primary "divergent" pathways available to

researchers using this scaffold.

Pathway A: The Azaindole Cyclization (Kinase Inhibitors)
The interaction between the ortho-methyl (C3) and nitro (C4) groups allows for the Leimgruber-

Batcho indole synthesis equivalent, generating the 5-azaindole core. This scaffold is isosteric

with indole but possesses distinct hydrogen-bonding capabilities, making it a privileged

structure in ATP-competitive kinase inhibitors (e.g., JAK, Aurora, FLT3).

Pathway B: Nucleophilic Aromatic Substitution (PPIs)
The nitro group at C4 is para to the pyridine nitrogen, making it highly susceptible to

displacement by alkoxides or thiols. This is the primary route to Lansoprazole-type pyridine
fragments, where the C4-nitro is replaced by a fluoroalkoxy group (e.g., 2,2,2-trifluoroethoxy).
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Pathway C: C2-Functionalization (Diversity)
The C2-bromine atom remains intact during C4/C3 manipulations, allowing for late-stage

diversification via palladium-catalyzed coupling to introduce aryl or heteroaryl side chains.

2-Bromo-3-methyl-
4-nitropyridine

(CAS 79055-55-3)

Condensation
(DMF-DMA)

Path A: Ring Fusion

SNAr Displacement
(R-OH / NaH)

Path B: C4-Substitution

Suzuki/Buchwald
Coupling

Path C: C2-Coupling

Reductive Cyclization
(H2, Pd/C or Fe/AcOH)

6-Bromo-5-azaindole
(Kinase Scaffold)

2-Bromo-4-alkoxy-
3-methylpyridine
(PPI Precursor)

2-Aryl-3-methyl-
4-nitropyridine

Click to download full resolution via product page

Figure 1: Divergent synthetic pathways transforming the 2-bromo-3-methyl-4-nitropyridine
scaffold into bioactive cores.

Biological Applications
Oncology: Kinase Inhibition (5-Azaindoles)
The 5-azaindole (1H-pyrrolo[3,2-c]pyridine) scaffold derived from this starting material is a bio-

isostere of the indole ring found in many natural products.

Mechanism: The nitrogen atom in the pyridine ring (N5) acts as a hydrogen bond acceptor in

the kinase hinge region, while the pyrrole NH acts as a donor.

Target Specificity: Derivatives have shown potency against JAK2 (myeloproliferative

disorders) and c-Met (gastric/lung cancer).

Advantage: The C2-bromine (becoming C6-bromo in the azaindole) allows for the

attachment of "tail" groups that extend into the solvent-exposed region of the kinase pocket,

improving solubility and pharmacokinetic properties.

Gastroenterology: Proton Pump Inhibitors (PPIs)
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This molecule is a direct precursor to the "pyridine fragment" of second-generation PPIs.

Target: H+/K+ ATPase (Gastric Proton Pump).

Key Transformation: The displacement of the C4-nitro group with 2,2,2-trifluoroethanol yields

the 4-(2,2,2-trifluoroethoxy) moiety characteristic of Lansoprazole.

Differentiation: Unlike the chloro-analog, the bromo-analog allows for subsequent lithiation-

formylation sequences to generate the necessary C2-linkage to the benzimidazole core.

Antimicrobial Activity
Nitropyridines themselves possess intrinsic antimicrobial properties.

Activity: Research indicates activity against Mycobacterium tuberculosis and Gram-positive

bacteria.

Mechanism: The nitro group can undergo enzymatic reduction within bacteria to form

reactive nitroso intermediates, which damage bacterial DNA and proteins (similar to the

mechanism of metronidazole).

Experimental Protocols
Protocol A: Synthesis of 6-Bromo-5-azaindole (Kinase
Scaffold)
This protocol describes the conversion of the core into the fused azaindole system.

Enamine Formation:

Dissolve 2-bromo-3-methyl-4-nitropyridine (1.0 eq) in anhydrous DMF.

Add N,N-Dimethylformamide dimethyl acetal (DMF-DMA) (1.5 eq).

Heat to 80–100°C for 4–6 hours under

.

Observation: Solution turns deep red (formation of the
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-dimethylamino-styrene analog).

Concentrate in vacuo to yield the crude enamine.

Reductive Cyclization:

Dissolve the crude enamine in Glacial Acetic Acid.

Add Iron powder (Fe) (5.0 eq) portion-wise at 60°C (Exothermic!).

Reflux for 2 hours.[1][2]

Workup: Filter through Celite, neutralize filtrate with

, extract with Ethyl Acetate.

Yield: 6-bromo-1H-pyrrolo[3,2-c]pyridine (typically 60–75%).

Protocol B: Displacement (PPI Precursor)
This protocol demonstrates the high reactivity of the C4-nitro group.

Reagents: 2,2,2-Trifluoroethanol (TFE) (1.2 eq), Sodium Hydride (NaH) (1.5 eq), THF.

Procedure:

Suspend NaH in dry THF at 0°C.

Add TFE dropwise (gas evolution). Stir for 15 min to form sodium trifluoroethoxide.

Add solution of 2-bromo-3-methyl-4-nitropyridine in THF dropwise.

Warm to Room Temperature (RT) and stir for 2 hours.

Note: The C2-bromine is relatively stable under these specific conditions; the C4-nitro is

significantly more electrophilic due to the para-nitrogen resonance effect.

Outcome: Formation of 2-bromo-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine.
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Safety & Handling (MSDS Highlights)
Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Energetic Hazard: As a nitro-pyridine, the compound possesses high energy potential. Avoid

heating large quantities in closed vessels without pressure relief.

Storage: Store under inert atmosphere (Argon/Nitrogen) at 2–8°C. Light sensitive.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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